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Compound of Interest

Compound Name: 3,5-Dinitrobenzoic acid

Cat. No.: B106923

An In-depth Technical Guide to the Solubility of 3,5-Dinitrobenzoic Acid in Common Organic
Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 3,5-dinitrobenzoic
acid in a range of common organic solvents. The data presented is crucial for professionals in
research and development, particularly in the pharmaceutical industry, where 3,5-
dinitrobenzoic acid is utilized as a reagent for the derivatization and determination of various
compounds.[1] Understanding its solubility is essential for optimizing reaction conditions,
purification processes, and formulation development.

Core Solubility Data

The solubility of 3,5-dinitrobenzoic acid is significantly influenced by the nature of the solvent
and the temperature. Generally, it exhibits greater solubility in polar organic solvents compared
to non-polar ones, which can be attributed to the polar nature of the carboxylic acid and nitro
functional groups.[2] The compound is soluble in alcohol and glacial acetic acid, and slightly
soluble in ether and carbon disulfide.[1] Its solubility in water is limited.[3]

The following tables summarize the quantitative solubility data of 3,5-dinitrobenzoic acid in
several common organic solvents at various temperatures. This data is primarily derived from a
study by Zhang et al., which systematically determined the solubility over a temperature range
from 273.15 K to 323.15 K.[4][5]
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Table 1: Solubility of 3,5-Dinitrobenzoic Acid in Alcohols and Acetonitrile

Temperature (K) Methanol (mol/L) Ethanol (mol/L) Acetonitrile (mol/L)
273.15 0.6847 1.611 0.034

283.15 0.507 0.4675 -

293.15 0.9474 1.974 1.5018

303.15 0.8985 0.6881 -

313.15 1.956 2.987 5.104

323.15 1.5225 1.2733 -

Data sourced from
Zhang et al.[4]

Table 2: Solubility of 3,5-Dinitrobenzoic Acid in Esters and Halogenated Solvents

Temperature (K) Ethyl Acetate (moliL) Dichloromethane (moliL)
273.15 - -

283.15 - -

293.15 0.25475 -

303.15 1.7218 -

313.15 - 1.191

323.15 2.7884 -

Data sourced from Zhang et al.

[4]

Table 3: Solubility of 3,5-Dinitrobenzoic Acid in Aromatic Hydrocarbons and Water
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Temperature (K) Toluene (moliL) Water (g/L)

273.15 0.10322

283.15

293.15

298.15 - 1.35[3][6]

303.15

313.15

323.15

Data for Toluene sourced from
Zhang et al.[4]

Experimental Protocols

The determination of solubility is a critical experimental procedure. The data presented in this
guide was obtained using a gravimetric method, a common and reliable technique for
measuring the solubility of solid compounds in liquid solvents.[3][7][8] The following is a
detailed methodology representative of the experimental protocol used for determining the
solubility of 3,5-dinitrobenzoic acid.

Gravimetric Method for Solubility Determination

1. Materials and Apparatus:

3,5-Dinitrobenzoic acid (high purity)

Selected organic solvents (analytical grade)

Thermostatic shaker bath

Calibrated digital thermometer

Analytical balance (precision of £0.1 mg)
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Filtration unit with syringe filters (e.g., 0.45 pm PTFE)
Glass vials with airtight seals
Drying oven

. Procedure:

Sample Preparation: An excess amount of 3,5-dinitrobenzoic acid is added to a known
volume of the selected organic solvent in a sealed glass vial. The addition of excess solute
ensures that a saturated solution is formed.

Equilibration: The vials are placed in a thermostatic shaker bath set to the desired
temperature. The mixture is agitated for a sufficient period (typically 24-48 hours) to ensure
that equilibrium is reached between the dissolved and undissolved solute.

Phase Separation: After equilibration, the agitation is stopped, and the vials are allowed to
stand in the thermostatic bath for a period (e.g., 2-4 hours) to allow the undissolved solid to
settle.

Sample Withdrawal and Filtration: A sample of the supernatant (the clear saturated solution)
is carefully withdrawn using a pre-heated or pre-cooled syringe to maintain the experimental
temperature. The sample is immediately filtered through a syringe filter to remove any
undissolved particles.

Gravimetric Analysis: A known volume of the filtered saturated solution is transferred to a
pre-weighed container. The solvent is then evaporated under controlled conditions (e.g., in a
drying oven at a temperature below the boiling point of the solvent and the decomposition
temperature of the solute).

Mass Determination: After complete evaporation of the solvent, the container with the solid
residue is weighed. The mass of the dissolved 3,5-dinitrobenzoic acid is determined by
subtracting the initial weight of the empty container.

Calculation of Solubility: The solubility is calculated based on the mass of the dissolved
solute and the volume of the solvent used. This can be expressed in various units, such as
g/L or mol/L.
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3. Quality Control:

e The temperature of the thermostatic bath should be monitored and controlled with high
precision throughout the experiment.

o Multiple samples should be taken at each temperature point to ensure the reproducibility of
the results.

e The purity of the 3,5-dinitrobenzoic acid and the solvents should be confirmed prior to the
experiment.

Visualizations
Experimental Workflow for Solubility Determination

The following diagram illustrates the logical flow of the gravimetric method for determining the
solubility of 3,5-dinitrobenzoic acid.
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Prepare Mixture:
Add excess 3,5-Dinitrobenzoic acid
to a known volume of solvent in a sealed vial.

:

Equilibration:
Place vial in a thermostatic shaker bath
at the desired temperature for 24-48 hours.

:

Settling:
Allow undissolved solid to settle
for 2-4 hours in the thermostatic bath.

l

Sample Withdrawal & Filtration:
Withdraw supernatant with a pre-conditioned syringe
and filter through a 0.45 um filter.

:

Weigh Sample:
Transfer a known volume of the filtrate
to a pre-weighed container.

:

Solvent Evaporation:
Evaporate the solvent in a drying oven.

:

Weigh Residue:
Weigh the container with the solid residue.

Calculate Solubility:
Determine the mass of the dissolved solute
and calculate the solubility.

Click to download full resolution via product page

Caption: Gravimetric method workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [3,5-Dinitrobenzoic acid solubility in common organic
solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b106923#3-5-dinitrobenzoic-acid-solubility-in-
common-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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